Cas no 1821028-98-1 (6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one)

• Product Name: 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
• CAS No: 1821028-98-1
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 6223016
• PubChem ID: 117103601
• Update Time: 2025-10-29

6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17205437
• EN300-7432668
• 6-chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one
• 1821028-98-1
• 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one

• Inchi： 1S/C11H11ClN2O2/c12-7-1-2-9-8(5-7)11(3-4-13-6-11)16-10(15)14-9/h1-2,5,13H,3-4,6H2,(H,14,15)
• InChI Key： DTRHSJNRCBXDCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1(CNCC1)OC(N2)=O

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one

6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one: A Comprehensive Overview

The compound 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one, identified by the CAS number 1821028-98-1, is a unique spiro compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazine derivatives, which are known for their versatile applications in drug design and material science. The spiro structure of this compound is particularly intriguing due to its dual-ring system comprising a benzoxazine ring fused with a pyrrolidine ring. This structural peculiarity not only imparts stability but also offers a platform for functionalization and exploration of novel chemical properties.

The synthesis of 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to construct such complex spiro systems with greater precision. For instance, the use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of similar compounds. The incorporation of a chlorine atom at the 6-position introduces an additional layer of complexity and functionality to the molecule. Chlorine substitution is known to influence the electronic properties of aromatic systems, thereby modulating their reactivity and biological activity.

From a pharmacological standpoint, benzoxazine derivatives have garnered considerable attention due to their potential as therapeutic agents. Studies have shown that these compounds exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The spiro structure in 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one is hypothesized to play a crucial role in its bioavailability and target specificity. Recent research has focused on optimizing the pharmacokinetic profiles of such compounds through structural modifications.

In terms of applications beyond pharmacology, this compound serves as an excellent model for studying spiro systems in materials science. The rigid yet flexible nature of its structure makes it a promising candidate for applications in molecular recognition and sensor development. Additionally, the presence of nitrogen atoms in both rings introduces hydrogen bonding capabilities, which are advantageous in supramolecular chemistry.

The latest studies on spiro compounds have also explored their role in catalysis. For example, derivatives of this compound have been investigated as potential catalysts for enantioselective reactions due to their chiral centers and rigid frameworks. These findings underscore the versatility of this class of compounds across multiple disciplines.

In conclusion, 6-Chloro-1,2-dihydrospiro[3,1-benzoxazine-4,3'-pyrrolidine]-2-one, with its unique structural features and diverse functional groups, represents a valuable addition to the arsenal of advanced chemical entities. Its potential applications span from drug discovery to materials science and catalysis. As research continues to unravel its properties and capabilities further innovations are expected in both academic and industrial settings.